Cas no 1213479-78-7 ((1S)-1-(2,6-dimethylphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2,6-dimethylphenyl)ethan-1-amine
• CAS No: 1213479-78-7
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD12757572
• CID: 1036890
• PubChem ID: 45072327
• Update Time: 2025-11-02

(1S)-1-(2,6-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• (1S)-1-(2,6-dimethylphenyl)ethanamine,hydrochloride
• (S)-1-(2,6-dimethylphenyl)ethamine hydrochloride
• (S)-1-(2,6-Dimethylphenyl)ethanaminehydrochloride
• 1213479-78-7
• (1S)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• MFCD12757572
• DS-14068
• AKOS015844603
• 1269437-72-0
• CS-0153700
• (S)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• (1S)-1-(2,6-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamine, alpha,2,6-trimethyl-, hydrochloride (1:1), (alphaS)-
• (1s)-1-(2,6-dimethylphenyl)ethylamine hcl
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE hydrochloride
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE-HCl
• DTXSID10704148
• AKOS016009405
• (1S)-1-(2,6-dimethylphenyl)ethanamine;hydrochloride
• (1S)-1-(2,6-dimethylphenyl)ethan-1-amine
• (1S)-1-(2,6-DIMETHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• DB-353238
• DS-019080

• MDL： MFCD12757572
• Inchi： 1S/C10H15N.ClH/c1-7-5-4-6-8(2)10(7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1
• InChI Key： JQVDNTMMKLGBLJ-FVGYRXGTSA-N
• SMILES： Cl.N[C@@H](C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S)-1-(2,6-dimethylphenyl)ethan-1-amine

Comprehensive Guide to (1S)-1-(2,6-dimethylphenyl)ethan-1-amine (CAS No. 1213479-78-7): Properties, Applications, and Market Insights

(1S)-1-(2,6-dimethylphenyl)ethan-1-amine (CAS No. 1213479-78-7) is a chiral amine compound with significant relevance in pharmaceutical and fine chemical industries. This optically active molecule features a 2,6-dimethylphenyl group attached to an ethanamine backbone, making it a valuable intermediate in asymmetric synthesis. The (1S) configuration ensures its role in producing enantiomerically pure compounds, a critical factor in modern drug development.

The growing demand for chiral amines like (1S)-1-(2,6-dimethylphenyl)ethan-1-amine stems from their applications in pharmaceutical synthesis, particularly in creating active pharmaceutical ingredients (APIs) with reduced side effects. Researchers frequently search for "chiral amine synthesis methods" or "CAS 1213479-78-7 applications," reflecting the compound's importance in medicinal chemistry. Its structural features contribute to improved drug bioavailability and target specificity, aligning with current trends in precision medicine.

From a chemical perspective, (1S)-1-(2,6-dimethylphenyl)ethan-1-amine demonstrates excellent stability under various conditions, making it suitable for multi-step synthetic processes. The 2,6-dimethyl substitution on the phenyl ring provides steric hindrance that influences the compound's reactivity pattern, a feature often explored in "sterically hindered amine applications" research. This property makes it particularly valuable in catalysis and ligand design for transition metal complexes.

The pharmaceutical industry utilizes 1213479-78-7 as a building block for various therapeutic agents, including central nervous system (CNS) drugs and cardiovascular medications. Recent patent literature reveals its incorporation in novel dopamine receptor modulators, addressing the increasing search interest in "neuropharmaceutical intermediates." The compound's chiral purity (>99% ee) meets stringent regulatory requirements for FDA-approved drug synthesis, contributing to its market value.

Environmental and regulatory considerations position (1S)-1-(2,6-dimethylphenyl)ethan-1-amine favorably compared to traditional amine compounds. Its manufacturing process aligns with green chemistry principles, responding to growing concerns about "sustainable chemical production." The absence of heavy metals and persistent organic pollutants in its synthesis makes it compliant with REACH regulations and EPA standards, important factors for global chemical suppliers.

Market analysis indicates steady growth for chiral amine intermediates like 1213479-78-7, driven by expanding generic drug markets and increased biopharmaceutical R&D investments. Industry reports correlate with search trends for "pharmaceutical intermediate market growth" and "specialty chemicals demand 2024." The compound's supply chain remains robust, with major producers located in North America, Europe, and Asia-Pacific regions.

Quality control standards for (1S)-1-(2,6-dimethylphenyl)ethan-1-amine typically require HPLC purity ≥98% and strict control of enantiomeric excess. Analytical methods including chiral chromatography and spectroscopic characterization ensure batch-to-batch consistency, addressing common purchaser queries about "CAS 1213479-78-7 specifications." Proper storage conditions (typically 2-8°C under inert atmosphere) maintain the compound's stability for extended periods.

Emerging applications in material science have expanded the utility of 1213479-78-7 beyond pharmaceuticals. Recent studies explore its incorporation into advanced polymers and liquid crystal formulations, responding to growing interest in "functional material additives." The compound's ability to influence material properties at molecular levels makes it valuable for high-performance coatings and electronic materials development.

The synthesis of (1S)-1-(2,6-dimethylphenyl)ethan-1-amine typically involves asymmetric hydrogenation or enzymatic resolution methods, topics frequently searched in academic circles. Process optimization continues to reduce production costs while maintaining stereochemical purity, addressing industry needs for "cost-effective chiral amine synthesis." Continuous flow chemistry approaches have recently demonstrated improved efficiency in its manufacturing.

Safety data for CAS 1213479-78-7 indicates standard handling precautions for amine compounds, with proper personal protective equipment recommended. The compound's safety profile compares favorably to similar structures, an important consideration for "laboratory chemical safety" searches. Material Safety Data Sheets (MSDS) provide comprehensive guidance for transportation, storage, and disposal in compliance with global chemical safety regulations.

Future research directions for (1S)-1-(2,6-dimethylphenyl)ethan-1-amine include exploration in biocatalysis and continuous manufacturing processes, aligning with industry 4.0 trends. The compound's versatility ensures ongoing interest, as evidenced by increasing publications and patents referencing 1213479-78-7. Its role in developing next-generation therapeutic agents and advanced materials positions it as a compound with sustained scientific and commercial relevance.